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Introduction

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as Beht
triflate, is a novel, air-stable, and non-explosive Mitsunobu-type reagent.[1] It facilitates the
mild and stereospecific SN2 substitution of alcohols for the synthesis of a-chiral amines with
high enantiospecificity.[1] A significant advancement over the classical Mitsunobu reaction,
Beht triflate overcomes the pKa limitations, allowing for the direct use of primary and
secondary amines as nucleophiles.[1][2] This reagent has demonstrated broad compatibility
with various nucleophiles, including amines, thiols, phenols, and carboxylic acids, and has
been successfully employed in the single-step synthesis of pharmaceutically relevant
compounds like clopidogrel (Plavix®).[1][3] Its user-friendly nature and scalability make it a
powerful tool in synthetic and medicinal chemistry.[1][4]

Key Advantages of Beht Triflate:

» Broad Nucleophile Scope: Enables the use of weakly acidic nucleophiles (pKa > 11) such as
primary and secondary amines, which are challenging for traditional Mitsunobu conditions.[5]
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» High Stereospecificity: The SN2 mechanism ensures the inversion of stereochemistry from
the starting alcohol with minimal loss of optical purity.[5]

e Mild Reaction Conditions: Reactions are typically carried out at room temperature.[2]

» Safety and Stability: Beht triflate is a bench-stable, non-explosive solid, offering a safer
alternative to traditional Mitsunobu reagents.[1][2][6]

o Simplified Procedure: The experimental setup is straightforward and does not require the
slow addition of azo compounds.[5]

Reaction Mechanism and Workflow

The reaction proceeds via the activation of an alcohol with Beht triflate to form an
alkoxyphosphonium salt. This intermediate then undergoes a stereospecific SN2 attack by an
amine nucleophile, leading to the formation of the desired chiral amine with inversion of
configuration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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